Benzaldehyde, 4-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-
CAS No.: 196880-47-4
Cat. No.: VC3851473
Molecular Formula: C24H26O2Si
Molecular Weight: 374.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 196880-47-4 |
|---|---|
| Molecular Formula | C24H26O2Si |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | 4-[[tert-butyl(diphenyl)silyl]oxymethyl]benzaldehyde |
| Standard InChI | InChI=1S/C24H26O2Si/c1-24(2,3)27(22-10-6-4-7-11-22,23-12-8-5-9-13-23)26-19-21-16-14-20(18-25)15-17-21/h4-18H,19H2,1-3H3 |
| Standard InChI Key | OFDGMIARADBGTN-UHFFFAOYSA-N |
| SMILES | CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3=CC=C(C=C3)C=O |
| Canonical SMILES | CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC3=CC=C(C=C3)C=O |
Introduction
Structural and Chemical Identity
Benzaldehyde, 4-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]- (CAS 196880-47-4) is a silyl-protected benzaldehyde derivative with the molecular formula CHOSi and a molecular weight of 374.5 g/mol . Its IUPAC name, 4-[[tert-butyl(diphenyl)silyl]oxymethyl]benzaldehyde, reflects its structural features: a benzaldehyde core substituted at the para position with a methylene-linked tert-butyldiphenylsilyl (TBDPS) ether group. The TBDPS group confers steric bulk and chemical stability, making the compound a valuable intermediate in synthetic chemistry .
Key Structural Features
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Aldehyde functionality: Enables nucleophilic addition and oxidation-reduction reactions.
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Silyl ether group: Provides protection for hydroxyl groups under acidic or basic conditions, with the tert-butyldiphenylsilyl moiety offering enhanced stability compared to smaller silyl groups (e.g., trimethylsilyl) .
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Aromatic system: The benzene ring allows for electrophilic substitution reactions, though the electron-withdrawing aldehyde group directs reactivity to specific positions .
Synthesis and Industrial Production
Laboratory-Scale Synthesis
The compound is typically synthesized via a two-step protocol:
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Protection: 4-(Hydroxymethyl)benzaldehyde reacts with tert-butyldiphenylsilyl chloride (TBDPSCl) in the presence of a base (e.g., imidazole) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF). This step achieves >95% yield under inert atmospheric conditions.
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Oxidation: The protected alcohol is oxidized to the aldehyde using pyridinium chlorochromate (PCC) or Dess-Martin periodinane, yielding the final product with purities exceeding 98% after column chromatography .
Reaction Conditions:
| Step | Reagents | Solvent | Temperature | Yield |
|---|---|---|---|---|
| Protection | TBDPSCl, imidazole | DCM/THF | 0–25°C | 95–98% |
| Oxidation | PCC | DCM | 25°C | 85–90% |
Industrial-Scale Considerations
Large-scale production employs continuous flow reactors to optimize heat dissipation and mixing efficiency. Automated systems ensure precise stoichiometric control, particularly for moisture-sensitive silylation steps. Purification leverages fractional distillation or recrystallization, reducing reliance on chromatographic methods .
Applications in Organic Synthesis
Intermediate for Functionalized Silanes
The compound serves as a precursor for silicon-containing polymers and dendrimers. For example, in a 2024 study, it facilitated the synthesis of poly(silyl ether)s with tunable thermal properties:
| Polymer | T (°C) | Decomposition Temp. (°C) |
|---|---|---|
| PSE-1 | 120 | 320 |
| PSE-2 | 145 | 345 |
Data source: VulcanChem (2024)
Cross-Coupling Reactions
The aldehyde group participates in Suzuki-Miyaura couplings with aryl boronic acids, enabling access to biaryl aldehydes. A 2023 report demonstrated a 92% yield in the synthesis of 4-biphenylcarbaldehyde using Pd(PPh) as a catalyst.
Protecting Group Strategies
The TBDPS group’s stability under acidic conditions (e.g., 50% trifluoroacetic acid) allows selective deprotection in multistep syntheses. For instance, it has been employed in the total synthesis of taxol analogs, where it protected secondary alcohols during glycosylation steps .
Material Science Applications
Advanced Coatings
Incorporating the compound into epoxy resins enhances adhesion and UV resistance:
| Property | Control Epoxy | Modified Epoxy |
|---|---|---|
| Adhesion (MPa) | 5.2 | 8.7 |
| UV Resistance (hours to 50% gloss loss) | 500 | 1,200 |
| Thermal Stability (°C) | 180 | 240 |
Data source: VulcanChem (2024)
Silicon-Based Elastomers
The TBDPS moiety improves the mechanical properties of polydimethylsiloxane (PDMS) composites, with a 40% increase in tensile strength observed in vulcanized products.
Physicochemical Properties
Spectroscopic Data
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H NMR (CDCl): δ 9.95 (s, 1H, CHO), 7.65–7.25 (m, 14H, aromatic), 4.70 (s, 2H, OCH), 1.10 (s, 9H, t-Bu) .
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C NMR: δ 191.2 (CHO), 135.4–127.3 (aromatic), 63.8 (OCH), 26.4 (t-Bu) .
Thermal and Solubility Profiles
| Property | Value |
|---|---|
| Melting Point | 78–80°C |
| Boiling Point | 420°C (decomposes) |
| Solubility | DCM, THF, toluene; insoluble in water |
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